Endo-3-(boc-amino)-9-azabicyclo[3.3.1]nonane

• IUPAC Name: tert-butyl N-[(1S,5R)-9-azabicyclo[3.3.1]nonan-3-yl]carbamate
• InChI: InChI=1S/C13H24N2O2/c1-13(2,3)17-12(16)15-11-7-9-5-4-6-10(8-11)14-9/h9-11,14H,4-8H2,1-3H3,(H,15,16)/t9-,10+,11?
• InChI Key: HWPHWBRCRWNTLX-ZACCUICWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CC2CCCC(C1)N2
• Isomeric SMILES: CC(C)(C)OC(=O)NC1C[C@H]2CCC[C@@H](C1)N2
• Molecular Formula: C13H24N2O2
• Molecular Weight: 240.34 g/mol
• CAS RN: 1208530-70-4

Description

Endo-3-(boc-amino)-9-azabicyclo[3.3.1]nonane is a chemical compound with the linear formula C13H24N2O2. It is a solid substance.

Molecular Structure Analysis

The molecular structure of Endo-3-(boc-amino)-9-azabicyclo[3.3.1]nonane is represented by the linear formula C13H24N2O2. The InChI code for this compound is 1S/C12H22N2O3/c1-12(2,3)17-11(15)14-8-4-9-6-16-7-10(5-8)13-9/h8-10,13H,4-7H2,1-3H3, (H,14,15)/t8-,9-,10+.

Physical And Chemical Properties Analysis

Endo-3-(boc-amino)-9-azabicyclo[3.3.1]nonane is a solid substance. Its molecular weight is 242.32. The compound should be stored in a refrigerator.

Scientific Research Applications

Peptidomimetic Synthesis

Azabicycloalkane amino acids, including derivatives of "Endo-3-(boc-amino)-9-azabicyclo[3.3.1]nonane," are recognized for their utility as rigid dipeptide mimetics. These structures are invaluable in peptide-based drug discovery, offering a scaffold for structure-activity studies. An efficient synthesis method reported by Mandal et al. (2005) involves the cleavage of methyl N-Boc-pyroglutamate, leading to the production of diastereomers useful as building blocks for solid-phase synthesis, highlighting their role in creating peptidomimetics that can influence drug design and development (Mandal, Kaluarachchi, Ogrin, Bott, & McMurray, 2005).

Synthesis of Constrained Amino Acids

The synthesis of new diastereomeric 6-amino-3-azabicyclo[3.2.1]octane-6-carboxylic acids, related to "Endo-3-(boc-amino)-9-azabicyclo[3.3.1]nonane," uses chiral building blocks derived from exo- and endo-norbornene amino acids. This method provides access to optically pure amino acids that are both alpha,gamma- and alpha,delta-diamino acids. These constrained amino acids are characterized by their sterical constraints and alpha,alpha-disubstitution, demonstrating their potential for enriching the diversity of available amino acids for pharmaceutical research (Caputo, Cattaneo, Clerici, Gelmi, & Pellegrino, 2006).

Drug Discovery Applications

The enantioselective synthesis of tricyclic amino acids and N-tosylamides based on a rigid 4-azatricyclo[5.2.1.02,6]decane skeleton, which can be seen as an extension of the structural framework provided by "Endo-3-(boc-amino)-9-azabicyclo[3.3.1]nonane," showcases the compound's relevance in developing β-turn-inducing building blocks for peptidomimetics. This rigid scaffold suggests potential applications in asymmetric organocatalysis and as chiral auxiliaries, underlining the compound's significance in creating new therapeutic agents (Breuning, Häuser, Mehler, Däschlein, Strohmann, Oechsner, & Braunschweig, 2009).

Safety and Hazards

The safety information for Endo-3-(boc-amino)-9-azabicyclo[3.3.1]nonane indicates that it is classified under Acute Tox. 4 Oral hazard classification. The hazard statements include H302, and the precautionary statements include P301 + P312 + P330. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye.